Cas no 918629-55-7 (5-Hexene-2,4-dione, 6-(3,4-dihydroxyphenyl)-, (5E)-)
918629-55-7 structure
Product Name:5-Hexene-2,4-dione, 6-(3,4-dihydroxyphenyl)-, (5E)-
CAS No:918629-55-7
MF:C12H12O4
MW:220.221283912659
CID:772751
PubChem ID:68874017
Update Time:2025-04-19
5-Hexene-2,4-dione, 6-(3,4-dihydroxyphenyl)-, (5E)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexene-2,4-dione, 6-(3,4-dihydroxyphenyl)-, (5E)-
- 6-(3,4-dihydroxyphenyl)hex-5-ene-2,4-dione
- 918629-55-7
- DTXSID80739184
- 6-(3,4-dihydroxyphenyl)-hex-5-en-2,4-dione
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- Inchi: 1S/C12H12O4/c1-8(13)6-10(14)4-2-9-3-5-11(15)12(16)7-9/h2-5,7,15-16H,6H2,1H3
- InChI Key: SEOGGTOIKLUNNM-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(C=CC(CC(C)=O)=O)=C1)O
Computed Properties
- Exact Mass: 220.07355886g/mol
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 74.6Ų
5-Hexene-2,4-dione, 6-(3,4-dihydroxyphenyl)-, (5E)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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